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Compound of Interest

Compound Name: Mevinic acid

Cat. No.: B1219033 Get Quote

Essential Safety and Handling Guide for Mefenamic
Acid
Note: The following information pertains to Mefenamic acid (CAS-No: 61-68-7). No safety data

was found for "Mevinic acid," and it is presumed that this was a typographical error.

This guide provides essential safety protocols and logistical plans for researchers, scientists,

and drug development professionals handling Mefenamic acid. Adherence to these procedures

is critical for ensuring a safe laboratory environment.

Hazard Identification and Classification
Mefenamic acid is classified as harmful if swallowed.[1][2][3][4] It may also cause respiratory

tract and skin irritation.[1] Laboratory experiments have indicated potential teratogenic effects.

[1]
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Hazard Statement Classification

H302 Harmful if swallowed[1][2][3][4]

Potential Hazard May cause respiratory tract irritation[1]

Potential Hazard May cause skin irritation[1]

Potential Hazard May be harmful if absorbed through the skin[1]

Potential Hazard
Laboratory experiments have shown teratogenic

effects[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table outlines the minimum required PPE for handling Mefenamic acid.
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles.[1][5][6] A face shield

may be necessary for splash

hazards.[5][7][8]

Must conform to EN166 (EU)

or NIOSH (US) standards.[1][6]

Always wear safety glasses or

goggles beneath a face shield.

[5]

Hands

Chemical-resistant gloves

(e.g., nitrile or butyl rubber).[1]

[8][9][10]

Gloves must be inspected for

leaks or holes before use.[1][9]

Use proper glove removal

technique to avoid skin contact

with the outer surface.[1][2]

Wash and dry hands after

handling.[1]

Body

Laboratory coat.[5][7][9]

Consider an impervious apron

when transferring larger

quantities.[9]

A lab coat is the minimum

required protection.[5][9] Work

clothes should be laundered

separately.[11]

Respiratory

Required when dusts are

generated.[12] Use in a well-

ventilated area.[11]

Operations should be

performed in adequately

ventilated areas.[9] Provide

appropriate exhaust ventilation

where dust is formed.[1]

Operational Plan: Handling and Storage
Handling Protocol:

Preparation:

Ensure all necessary PPE is available and in good condition.[9]

Verify that an eyewash station and safety shower are accessible.[13]
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Work in a well-ventilated area, preferably a fume hood, especially when handling powders

to avoid dust formation.[1][11]

During Handling:

Avoid all personal contact, including inhalation of dust.[11]

Do not eat, drink, or smoke in the handling area.[2][3][11][14]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1][2]

[3][14]

Post-Handling:

Securely seal containers when not in use.[6][11]

Decontaminate work surfaces.

Dispose of contaminated gloves and other waste in accordance with disposal procedures.

[1]

Storage Protocol:

Store in a cool, dry, and well-ventilated place.[1][6][11]

Keep containers tightly closed to prevent contamination and leakage.[1][6][11][12]

Store away from incompatible materials and foodstuff containers.[11]

Emergency and Disposal Plan
Spill Management:

Minor Spills:

Wear appropriate PPE.

Avoid generating dust.[11]
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Sweep or vacuum up the spilled solid and place it in a suitable, closed container for

disposal.[1][11]

Clean the spill area with soap and water.[11]

Major Spills:

Evacuate the area and alert emergency responders.[11]

Prevent the spill from entering drains or waterways.[1][11]

First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[1]

[3][14][15]

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and plenty of water for

at least 15 minutes. Seek medical attention if

irritation persists.[1][3][6][15]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Seek medical attention.[1][3][14][15]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[1][2][3][15]

Disposal Plan:

Dispose of Mefenamic acid and any contaminated materials in accordance with local, state,

and federal regulations.[2][14]
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Do not allow the product to enter drains.[1][6]

Waste should be placed in suitable, closed containers for disposal.[1][6]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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